1-(tert-butyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-tert-butyl-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C24H29N3O2/c1-17-8-7-9-19(14-17)29-13-12-26-21-11-6-5-10-20(21)25-23(26)18-15-22(28)27(16-18)24(2,3)4/h5-11,14,18H,12-13,15-16H2,1-4H3
• InChI Key: NVKMYWAWBKWNPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C(C)(C)C
• Molecular Formula: C24H29N3O2
• Molecular Weight: 391.5 g/mol
• CAS No.: 878694-26-9

Description

1-(tert-butyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C24H29N3O2 and its molecular weight is 391.515. The purity is usually 95%.
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Scientific Research Applications

Genotoxicity Assessment of Related Compounds

A study by Chen et al. (2008) explored the genotoxic effects of methyl-tert-butyl ether (MTBE) and other related compounds, including benzene, toluene, ethylbenzene, and xylene, on human lymphocytes using the comet assay. The findings indicated DNA damage in isolated human lymphocytes, suggesting potential genotoxicity associated with these compounds, which might be relevant for understanding similar risks with related chemical structures (Chen et al., 2008).

Catalytic Activities in Chemical Synthesis

Research by Cheng et al. (2009) on ruthenium(II) carbonyl chloride complexes containing pyridine-functionalised N-heterocyclic carbenes, including compounds with tert-butyl groups, revealed catalytic activities in hydrogen transfer reactions of ketones. This study provides an example of how tert-butyl-containing compounds can play a role in catalysis, which may be relevant for the synthesis and applications of "1-(tert-butyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one" (Cheng et al., 2009).

Application in Material Science

A study on the thermo-oxidative degradation of poly(ethylene terephthalate) (PET) and poly(butylene terephthalate) (PBT) by Botelho et al. (2001) contributes to the understanding of the stability and degradation pathways of polymers, which could be relevant for the application of "this compound" in material science or polymer chemistry (Botelho et al., 2001).

Future Directions

The compound could potentially be of interest in various fields such as medicinal chemistry, due to the presence of the benzo[d]imidazole group. Further studies would be needed to explore its properties and potential applications.

Mechanism of Action

Biochemical Pathways

Again, without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Compounds containing benzimidazole rings have been found to interfere with various biological pathways, including those involved in cell division and protein synthesis .